Cas no 53131-34-3 (S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl dithiophosphate)

S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl dithiophosphate structure
53131-34-3 structure
Product Name:S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl dithiophosphate
CAS No:53131-34-3
MF:C12H16ClN2O4PS2
MW:382.82320022583
CID:1584830
PubChem ID:3040944
Update Time:2025-04-21

S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl dithiophosphate Chemical and Physical Properties

Names and Identifiers

    • S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl dithiophosphate
    • 6-chloro-3-[[ethoxy(propylsulfanyl)phosphoryl]sulfanylmethyl]-[1,3]oxazolo[4,5-b]pyridin-2-one
    • BRN 1089521
    • S-[(6-Chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O-ethyl S-propyl phosphorodithioate
    • Dithiophosphorsaeure O-aethyl-S-propyl-S-(oxazolo(4,5-b)pyridin-2(3H)-on-3-yl)-methyl-ester
    • 53131-34-3
    • DTXSID10967655
    • Phosphorodithioic acid, O-ethyl S-propyl ester, S-ester with 6-chloro-3-(mercaptomethyl)oxazolo(4,5-b)pyridin-2(3H)-one
    • S-((6-Chloro-2-oxooxazolo(4,5-b)pyridin-2(3H)-yl)methyl) O-ethyl S-propyl phosphorodithioate
    • Inchi: 1S/C12H16ClN2O4PS2/c1-3-5-21-20(17,18-4-2)22-8-15-11-10(19-12(15)16)6-9(13)7-14-11/h6-7H,3-5,8H2,1-2H3
    • InChI Key: LYGFGTDCBIPSJJ-UHFFFAOYSA-N
    • SMILES: ClC1C=NC2=C(C=1)OC(N2CSP(=O)(OCC)SCCC)=O

Computed Properties

  • Exact Mass: 381.99798
  • Monoisotopic Mass: 381.997763
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.448
  • Boiling Point: 498.1°C at 760 mmHg
  • Flash Point: 255.1°C
  • Refractive Index: 1.596
  • PSA: 68.73
  • LogP: 4.62140
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